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Compound of Interest

Compound Name: 3-Methyl-3-octanol

Cat. No.: B1583038 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical overview of 3-Methyl-3-octanol
(CAS: 5340-36-3), a tertiary alcohol with applications in the flavor and fragrance industry. The

guide details the compound's structural formula, physicochemical properties, and a

representative synthetic protocol. Key analytical characteristics are also discussed. All

quantitative data is presented in tabular format for clarity, and logical workflows are visualized

using diagrams.

Structural Formula and Chemical Identity
3-Methyl-3-octanol is a chiral tertiary alcohol. Its structure consists of an eight-carbon octyl

chain with a hydroxyl group and a methyl group both attached to the third carbon atom. This

substitution creates a chiral center at C3. The molecular formula is C9H20O.[1][2]
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Caption: 2D Structural Formula of 3-Methyl-3-octanol.

Physicochemical Properties
3-Methyl-3-octanol is a clear, colorless liquid under standard conditions.[3] Its key quantitative

properties are summarized in the table below.
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Property Value

Molecular Formula C9H20O[1]

Molecular Weight 144.25 g/mol [4]

CAS Number 5340-36-3[1]

Density 0.822 g/mL at 25 °C[4]

Boiling Point ~190 °C (some sources cite 127 °C)[5][6]

Flash Point 72.78 °C (163.0 °F) - closed cup[4]

Refractive Index 1.433 (n20/D)[4]

InChI Key JEWXYDDSLPIBBO-UHFFFAOYSA-N[1]

SMILES CCCCCC(C)(O)CC[4]

Synthesis via Grignard Reaction
A common and versatile method for synthesizing tertiary alcohols like 3-Methyl-3-octanol is
the Grignard reaction. This involves the nucleophilic addition of a Grignard reagent (an

organomagnesium halide) to a ketone. For 3-Methyl-3-octanol, there are three primary

pathways:

Route A: Reaction of ethylmagnesium bromide with 2-heptanone.[5]

Route B: Reaction of methylmagnesium bromide with 3-octanone.[5]

Route C: Reaction of n-pentylmagnesium bromide with butanone (2-butanone).[5]

The reaction produces a racemic mixture of (R)- and (S)-3-Methyl-3-octanol.[5]
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Caption: Generalized workflow for the Grignard synthesis of 3-Methyl-3-octanol.

The following protocol is a generalized procedure for the synthesis of 3-Methyl-3-octanol
using Route A (2-heptanone and ethylmagnesium bromide). Note: This reaction is moisture-

sensitive and must be conducted under anhydrous conditions using dried glassware and

solvents.
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Apparatus Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser fitted with a drying tube (e.g., containing CaCl₂). The

entire apparatus is flame-dried under a stream of inert gas (e.g., nitrogen or argon).

Grignard Reagent Preparation (or use of commercial solution): If starting from scratch,

magnesium turnings are placed in the flask with anhydrous diethyl ether. A solution of ethyl

bromide in anhydrous ether is added dropwise from the funnel to initiate the reaction and

form ethylmagnesium bromide.

Reaction: The flask containing the Grignard reagent is cooled in an ice bath. A solution of 2-

heptanone in anhydrous diethyl ether is added dropwise from the dropping funnel with

continuous stirring. After the addition is complete, the reaction mixture is allowed to warm to

room temperature and may be gently refluxed to ensure the reaction goes to completion.

Quenching and Workup: The reaction mixture is again cooled in an ice bath. It is quenched

by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride

(NH₄Cl) or dilute acid (e.g., HCl). This hydrolyzes the magnesium alkoxide intermediate to

the desired alcohol and dissolves the magnesium salts.

Extraction: The resulting mixture is transferred to a separatory funnel. The organic layer

(ether) is separated. The aqueous layer is extracted two more times with diethyl ether.

Purification: The combined organic extracts are washed with brine, dried over an anhydrous

drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced

pressure using a rotary evaporator. The crude product can be further purified by vacuum

distillation to yield pure 3-Methyl-3-octanol.

Analytical and Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation of 3-Methyl-3-octanol.

Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic broad absorption

band in the region of 3200-3600 cm⁻¹ due to the O-H stretching of the alcohol group. Strong

C-H stretching bands will be observed just below 3000 cm⁻¹.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The spectrum will show complex multiplets for the methylene (CH₂) protons.

Distinct singlets or triplets will be present for the methyl (CH₃) groups. The hydroxyl (OH)

proton will appear as a broad singlet, the chemical shift of which is concentration-

dependent.

¹³C NMR: The spectrum will display nine distinct carbon signals. The carbon atom bonded

to the hydroxyl group (C3) will be a quaternary carbon appearing in the 65-85 ppm range.

The other aliphatic carbons will appear in the 0-40 ppm range.[8]

Mass Spectrometry (MS): Electron ionization mass spectrometry will not typically show a

strong molecular ion peak (m/z = 144) due to the facile dehydration of the tertiary alcohol.

The spectrum will be characterized by fragment ions resulting from alpha-cleavage and

dehydration.[1]

Applications and Relevance
While not a primary focus in drug development, 3-Methyl-3-octanol holds relevance in several

scientific fields:

Flavor and Fragrance: It is used as a flavoring agent in the food industry, notably contributing

to the flavor profile of roast beef.[3]

Biochemical Research: The compound has been identified as a biochemical product of the

fungus Antrodia camphorata.[3] It has also been detected as a metabolite during the

biological degradation of common plastics like polyethylene and polypropylene, making it

relevant to environmental and biodegradation studies.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://en.wikipedia.org/wiki/3-Methyl-3-octanol
https://www.sigmaaldrich.com/JP/ja/product/aldrich/533890
https://de.wikipedia.org/wiki/3-Methyl-3-octanol
https://www.chemsrc.com/en/cas/5340-36-3_723186.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5340363&Mask=80
https://spectrabase.com/compound/IpRdxGOyquT
https://www.benchchem.com/product/b1583038#3-methyl-3-octanol-structural-formula
https://www.benchchem.com/product/b1583038#3-methyl-3-octanol-structural-formula
https://www.benchchem.com/product/b1583038#3-methyl-3-octanol-structural-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

